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Compound of Interest

Compound Name: (R)-3-Aminotetrahydrofuran

Cat. No.: B1278766 Get Quote

Essential Safety and Handling Guide for (R)-3-
Aminotetrahydrofuran
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of (R)-3-Aminotetrahydrofuran (CAS: 111769-26-7), a key intermediate in

pharmaceutical synthesis.[1][2] Adherence to these procedures is essential for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification and Physicochemical Properties
(R)-3-Aminotetrahydrofuran is a flammable, corrosive, and irritating liquid that is harmful if

swallowed and can cause skin and serious eye irritation.[3][4] A thorough understanding of its

properties is the first step in safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1278766?utm_src=pdf-interest
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8111621.htm
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/R_-3-Aminotetrahydrofuran
https://www.sigmaaldrich.com/US/en/product/aldrich/737038
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [3]

Appearance Liquid[4]

Density 1.012 g/mL at 25 °C[4]

Flash Point 48.9 °C (120.0 °F)[4]

Refractive Index n20/D 1.458[4]

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted to determine the specific PPE

required for the planned experimental protocol.[5] However, the following provides a baseline

for handling (R)-3-Aminotetrahydrofuran.

PPE Category Minimum Requirement

Eye and Face Protection
Safety goggles with side-shields. A full-face

shield may be necessary for splash hazards.[6]

Hand Protection
Chemical-resistant gloves (e.g., Nitrile,

Neoprene).[7]

Body Protection
Impervious clothing, such as a lab coat or

chemical-resistant coveralls, to protect skin.[6]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[6]

[8] If ventilation is inadequate or there is a risk of

aerosol formation, a suitable respirator should

be worn.[6]

Operational Plan for Safe Handling
A systematic approach to handling (R)-3-Aminotetrahydrofuran is crucial to minimize risk.
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3.1. Pre-Operational Checks

Verify Chemical Identity: Confirm the container is correctly labeled as (R)-3-
Aminotetrahydrofuran.

Inspect Container: Check for any signs of damage or leaks.

Review Safety Data Sheet (SDS): Ensure you have read and understood the most recent

SDS.[6][8]

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Locate Emergency Equipment: Be aware of the location and proper use of the safety

shower, eyewash station, and fire extinguisher.[6]

3.2. Step-by-Step Handling Procedure

Don Appropriate PPE: Before handling the chemical, put on all required personal protective

equipment.

Work in a Ventilated Area: All handling of (R)-3-Aminotetrahydrofuran should be performed

inside a certified chemical fume hood.[6][8]

Avoid Inhalation and Contact: Prevent the formation of aerosols and avoid direct contact with

skin and eyes.[8]

Use Non-Sparking Tools: Due to its flammable nature, use tools that will not generate sparks.

[8]

Ground Equipment: Prevent fire caused by electrostatic discharge by grounding equipment

where necessary.[8]

Keep Container Closed: When not in use, ensure the container is tightly closed and stored in

a well-ventilated place.[6][8]

Wash Thoroughly After Handling: After work is complete, wash hands and any exposed skin

thoroughly.[6]
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3.3. Post-Operational Procedures

Decontaminate Work Area: Clean the work surface and any equipment used.

Properly Store Chemical: Store the container tightly closed in a designated, well-ventilated,

and locked-up area.[8]

Dispose of Waste: Dispose of all waste materials according to the disposal plan.

Remove PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Wash Hands: Wash hands thoroughly after removing PPE.

Disposal Plan
Proper disposal of (R)-3-Aminotetrahydrofuran and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused (R)-3-Aminotetrahydrofuran should be collected in a designated,

properly labeled, and sealed waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and pipette tips, should be considered hazardous waste and

disposed of accordingly.

Disposal Method: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable local, state, and federal laws and regulations.

[8] Do not dispose of down the drain.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.
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Emergency Scenario Action

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[6][8]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

[6][8]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If feeling unwell, seek

medical help.[6][8]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[6]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Prevent further

leakage if it is safe to do so. Absorb the spill with

inert material and collect it for disposal.[6][8]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish. Wear self-

contained breathing apparatus if necessary.[8]

Visual Workflow and Emergency Protocols
To further clarify the handling and emergency procedures, the following diagrams provide a

visual representation of the necessary steps.
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Caption: Workflow for the safe handling of (R)-3-Aminotetrahydrofuran.
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Caption: Emergency response protocol for incidents involving (R)-3-Aminotetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (R)-3-
Aminotetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278766#personal-protective-equipment-for-
handling-r-3-aminotetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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